BENGHE Foundational & Exploratory

Check Availability & Pricing

The Birth of Isomerism: A Technical Guide to the
Role of Fulminic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fulminic acid

Cat. No.: B1210680

For Researchers, Scientists, and Drug Development Professionals

Introduction

The concept of isomerism—the principle that different compounds can share the same
elemental composition—is a cornerstone of modern chemistry, underpinning our understanding
of molecular structure and function. This principle, fundamental to fields from materials science
to pharmacology, has its roots in the early 19th century, a period of transformative discovery in
chemical analysis. At the heart of this revolution was the study of a seemingly simple yet
dangerously explosive compound: fulminic acid. This technical guide provides an in-depth
exploration of the pivotal experiments on fulminic acid and its salts that led to the
groundbreaking theory of isomerism. We will delve into the detailed experimental protocols of
the era, present the crucial quantitative data that sparked a scientific debate, and illustrate the
logical progression of this discovery.

The Central Controversy: Silver Fulminate vs. Silver
Cyanate

In the 1820s, two young German chemists, Justus von Liebig and Friedrich Wéhler, were
independently investigating two distinct silver salts. Liebig, working in Paris with Joseph Louis
Gay-Lussac, was analyzing the explosive silver fulminate.[1] Concurrently, Wohler was
studying the more stable silver cyanate.[2] Both chemists employed the nascent techniques of
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quantitative elemental analysis to determine the precise elemental composition of their
respective compounds.

The results of their analyses were startling and, at first, contentious. Despite the dramatic
differences in their chemical properties—silver fulminate being a sensitive primary explosive
while silver cyanate is a stable, non-explosive salt—their elemental compositions were found to
be identical. This finding challenged the prevailing chemical understanding of the time, which
held that a compound's properties were solely determined by the nature and number of its
constituent atoms.[3]

Data Presentation: Elemental Composition of Silver
Fulminate and Silver Cyanate

The table below summarizes the quantitative data from the analyses of silver fulminate by
Liebig and Gay-Lussac (1824) and the corresponding accepted composition of silver cyanate
analyzed by Wohler (1824). This direct comparison highlights the analytical conundrum that led
to the theory of isomerism.

Silver Fulminate . Modern Theoretical
o Silver Cyanate .
Element (Liebig & Gay- . Composition
(Wohler, 1824)
Lussac, 1824) (AgCNO)
Silver (Ag) 72.187% ~72% 71.97%
Cyanogen (CN) 17.160% ~17.3% 17.35%
Oxygen (O) 10.653% ~10.7% 10.67%

Note: While Wohler's original 1824 paper, "Ueber Cyan-Verbindungen," confirmed the identical
composition, specific numerical data from this publication is not readily available in modern
literature. The values presented for silver cyanate are based on historical accounts confirming
his findings matched Liebig's.[2]

Experimental Protocols of the 19th Century

The conclusions drawn by Liebig and Wo6hler were only possible due to the increasing
precision of analytical chemistry. The following sections detail the methodologies available to
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and employed by these pioneering scientists.

Synthesis of Silver Fulminate (Liebig's Method, c. 1822)

Liebig's early work included developing a safer method for the preparation of the notoriously
unstable silver fulminate. The synthesis, though still hazardous, was a refinement of earlier
procedures.

Materials:

Silver nitrate

Nitric acid

Ethanol

Water

Procedure:
» A solution of silver nitrate was prepared by dissolving the silver salt in nitric acid.
e This acidic silver nitrate solution was then carefully and slowly added to ethanol.

e The reaction was typically initiated by gentle heating to approximately 80-90°C.[2] The
formation of the silver fulminate precipitate is an exothermic reaction and requires careful
temperature control to prevent detonation.

e Upon cooling, white crystals of silver fulminate would precipitate out of the solution.

o The precipitate was then carefully collected and dried. It is crucial to note that even small
amounts of silver fulminate are highly sensitive to shock, friction, and heat, and can detonate
under their own weight.[3]

Synthesis of Silver Cyanate (Wohler's Method, c. 1824)

Wodhler's synthesis of silver cyanate was a key part of his broader investigation into cyanic acid
and its compounds. One of the common methods he employed involved a double displacement
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reaction.

Materials:

o Asoluble silver salt (e.g., silver nitrate)

e Asoluble cyanate salt (e.g., potassium cyanate)

Procedure:

A solution of a soluble cyanate salt, such as potassium cyanate, was prepared in water.

A separate solution of a soluble silver salt, like silver nitrate, was also prepared.

The silver nitrate solution was added to the potassium cyanate solution.

A white, stable precipitate of silver cyanate would form immediately.

This precipitate was then collected by filtration, washed, and dried for analysis.

Elemental Analysis: Liebig's Combustion Method

The ability to accurately determine the elemental composition of organic compounds was a
pivotal technological advancement of this era. Liebig, in particular, refined the technique of
combustion analysis, culminating in his invention of the Kaliapparat in 1831. The principles of
this method were used in his earlier analysis of silver fulminate.

Apparatus:

A combustion tube made of hard glass.

A furnace, typically charcoal-fired, to heat the combustion tube.

A drying tube filled with calcium chloride to absorb water.

An apparatus to absorb carbon dioxide, initially using potassium hydroxide (KOH) solution,
which would later be embodied in the Kaliapparat.

A precision analytical balance.
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Procedure:

o A precisely weighed sample of the organic compound (e.g., silver fulminate) was placed in
the combustion tube, often mixed with an oxidizing agent like copper(ll) oxide to ensure
complete combustion.

e The tube was heated in the furnace, causing the compound to decompose and combust,
converting its carbon into carbon dioxide (COz) and any hydrogen into water (H20).

e The gaseous products were passed first through the pre-weighed calcium chloride tube,
which absorbed the water.

e The remaining gases then passed through the pre-weighed potassium hydroxide apparatus,
where the carbon dioxide was absorbed via the reaction: 2KOH + CO2 - K2COs + H20.

» After the combustion was complete, the calcium chloride tube and the potassium hydroxide
apparatus were weighed again.

e The increase in mass of the calcium chloride tube corresponded to the mass of water
produced, from which the mass of hydrogen in the original sample could be calculated.

e The increase in mass of the potassium hydroxide apparatus corresponded to the mass of
carbon dioxide produced, from which the mass of carbon could be calculated.

 For nitrogen-containing compounds like the fulminate and cyanate, the remaining gaseous
product (N2) could be collected and its volume measured to determine the amount of
nitrogen.

e The amount of silver was determined by weighing the metallic residue left in the combustion
tube. Oxygen was typically determined by difference.

The Logical Pathway to Isomerism

The identical elemental compositions of two vastly different substances created a puzzle that
could not be solved by existing chemical theories. The resolution of this conflict, and the birth of
isomerism, can be visualized as a logical progression of discovery and reasoning.
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Caption: Logical pathway from conflicting data to the theory of isomerism.

Experimental Workflows

The following diagrams illustrate the generalized workflows for the synthesis and analysis

performed by Liebig and Wohler, which formed the experimental basis for the discovery of

isomerism.

Liebig's Workflow for Silver Fulminate
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Caption: Generalized experimental workflow for Liebig's analysis of silver fulminate.

Wohler's Workflow for Silver Cyanate
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Caption: Generalized experimental workflow for Wohler's analysis of silver cyanate.

Conclusion: The Legacy of Fulminic Acid

The discrepancy between silver fulminate and silver cyanate was a critical anomaly that forced
a re-evaluation of the fundamental principles of chemistry. The meticulous analytical work of
Liebig and Wéhler provided the first definitive proof that the arrangement of atoms within a
molecule, not just their numbers, was crucial in determining its identity and properties. This
concept, later formally named "isomerism" by Jons Jacob Berzelius, opened the door to the
field of structural chemistry.

For modern researchers in drug development and materials science, the legacy of this
discovery is profound. The principles of isomerism are central to understanding
stereochemistry, enantiomeric pairs, and the structure-activity relationships that govern the
efficacy and safety of pharmaceuticals. The story of fulminic acid serves as a powerful
reminder that progress in science is often driven by the careful investigation of unexpected
results and the courage to challenge established paradigms. The explosive nature of silver
fulminate, in a sense, provided the explosive force needed to shatter old theories and build the
foundations of modern molecular science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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